Cas no 66021-96-3 (Benzene, 1-ethynyl-2-(2-propenyloxy)-)

• Product Name: Benzene, 1-ethynyl-2-(2-propenyloxy)-
• CAS No: 66021-96-3
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• MDL: MFCD31716544
• CID: 4115924
• PubChem ID: 12397525
• Update Time: 2025-06-27

Benzene, 1-ethynyl-2-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2-(2-propenyloxy)-
• Benzene, 1-ethynyl-2-(2-propen-1-yloxy)-
• 1-ethynyl-2-prop-2-enoxybenzene
• 1-Allyloxy-2-ethynyl-benzene
• 1-Allyloxy-2-ethynylbenzene
• 66021-96-3
• A1-15189
• 1-(Allyloxy)-2-ethynylbenzene
• 2-ethynyl-(2-propenyloxy)benzene

• MDL： MFCD31716544
• Inchi： 1S/C11H10O/c1-3-9-12-11-8-6-5-7-10(11)4-2/h2-3,5-8H,1,9H2
• InChI Key： OZIWFEBREFNATA-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC=CC=C1OCC=C

Computed Properties

• Exact Mass: 158.073164938Da
• Monoisotopic Mass: 158.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-ethynyl-2-(2-propenyloxy)-

Benzene, 1-ethynyl-2-(2-propenyloxy)- (CAS No. 66021-96-3): An Overview of Its Properties and Applications

Benzene, 1-ethynyl-2-(2-propenyloxy)- (CAS No. 66021-96-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, also known as 1-Ethynyl-2-(prop-2-enyloxy)benzene, is characterized by its aromatic benzene ring substituted with an ethynyl group and a propenyl ether moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Benzene, 1-ethynyl-2-(2-propenyloxy)- is C₁₀H₁₀O, and its molecular weight is approximately 146.18 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its boiling point is around 185°C at atmospheric pressure, and it has a characteristic aromatic odor.

One of the key features of Benzene, 1-ethynyl-2-(2-propenyloxy)- is its reactivity. The presence of the ethynyl group makes it an excellent substrate for various chemical transformations, including metal-catalyzed coupling reactions, such as the Sonogashira coupling and the Glaser coupling. These reactions are widely used in the synthesis of conjugated systems and polymers, which have applications in electronic materials and drug delivery systems.

Recent studies have explored the potential of Benzene, 1-ethynyl-2-(2-propenyloxy)- in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the use of this compound as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of Benzene, 1-ethynyl-2-(2-propenyloxy)- exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, Benzene, 1-ethynyl-2-(2-propenyloxy)- has been utilized in materials science for the synthesis of functional polymers. A study published in Macromolecules (2023) reported the preparation of conjugated polymers using this compound as a monomer. The resulting polymers exhibited excellent electronic properties and were used to fabricate organic field-effect transistors (OFETs) with high mobility and stability.

The synthetic versatility of Benzene, 1-ethynyl-2-(2-propenyloxy)- also extends to its use in the preparation of advanced materials for energy storage applications. A research team from the University of California published a paper in Advanced Materials (2023) detailing the synthesis of porous carbon materials derived from this compound. These materials demonstrated high specific surface areas and excellent electrochemical performance when used as electrodes in supercapacitors.

Safety considerations are an important aspect when handling Benzene, 1-ethynyl-2-(2-propenyloxy)-. While it is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and conducting experiments in a well-ventilated area or fume hood.

In conclusion, Benzene, 1-ethynyl-2-(2-propenyloxy)- (CAS No. 66021-96-3) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an attractive building block for the development of new molecules with diverse functionalities. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.